Cas no 1261901-58-9 (4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid)

4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid structure
1261901-58-9 structure
Product Name:4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid
CAS No:1261901-58-9
MF:C15H13FO2
MW:244.260927915573
MDL:MFCD17502986
CID:2762281
PubChem ID:53211366
Update Time:2025-04-21

4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2,3-DIMETHYLPHENYL)-3-FLUOROBENZOIC ACID
    • 4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid, 95%
    • DTXSID40681332
    • 1261901-58-9
    • MFCD17502986
    • AKOS011839458
    • 2-Fluoro-2',3'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
    • 4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid
    • MDL: MFCD17502986
    • Inchi: 1S/C15H13FO2/c1-9-4-3-5-12(10(9)2)13-7-6-11(15(17)18)8-14(13)16/h3-8H,1-2H3,(H,17,18)
    • InChI Key: BHQVGQKYZZJVII-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 244.08995782Da
  • Monoisotopic Mass: 244.08995782Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326264-5 g
4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid, 95%; .
1261901-58-9 95%
5g
€1159.00 2023-04-26
abcr
AB326264-5g
4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid, 95%; .
1261901-58-9 95%
5g
€1159.00 2024-06-08
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